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Compound of Interest

Compound Name: 2-Iodo-3-nitrobenzoic acid

Cat. No.: B1296246 Get Quote

An In-depth Technical Guide to 2-Iodo-3-
nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Iodo-3-nitrobenzoic acid is a highly functionalized aromatic compound of significant interest

in organic synthesis and medicinal chemistry. Its unique substitution pattern, featuring a

carboxylic acid, an iodine atom, and a nitro group, makes it a versatile building block for the

construction of complex molecular architectures. This technical guide provides a

comprehensive overview of the physical and chemical properties, synthetic methodologies,

reactivity, and key applications of 2-Iodo-3-nitrobenzoic acid, with a focus on its role in

pharmaceutical development and biochemical research.

Core Physical and Chemical Properties
2-Iodo-3-nitrobenzoic acid is a light yellow crystalline solid at room temperature.[1] The

compound's key physical and chemical identifiers and properties are summarized in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₇H₄INO₄ [1][2]

Molecular Weight 293.02 g/mol [1][2]

CAS Number 5398-69-6 [1][2]

Appearance Light yellow crystalline solid [1]

Melting Point 200 - 212 °C [1][3]

pKa (Predicted) 1.86 ± 0.20 [4]

Purity ≥ 95-99% (HPLC) [1][2]

SMILES String
OC(=O)c1cccc(c1I)--INVALID-

LINK--=O
[2]

InChI Key
XWOGTRRVKVPJSP-

UHFFFAOYSA-N
[2]

Storage Conditions

Store at room temperature

under inert gas (Nitrogen or

Argon).

[1][4]

Synthesis and Purification: Experimental Protocols
The synthesis of 2-Iodo-3-nitrobenzoic acid typically proceeds from a commercially available

precursor, 2-amino-3-nitrobenzoic acid, via a Sandmeyer-type reaction. This classic

transformation in organic chemistry allows for the introduction of an iodo group onto the

aromatic ring.

Synthesis of 2-Iodo-3-nitrobenzoic Acid via
Diazotization-Iodination
This protocol is based on established methods for analogous transformations.

Materials:

2-Amino-3-nitrobenzoic acid
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Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Sodium Nitrite (NaNO₂)

Potassium Iodide (KI)

Deionized Water

Ice

Procedure:

Diazotization:

Suspend 2-amino-3-nitrobenzoic acid in a mixture of concentrated acid and water in a

reaction flask.

Cool the suspension to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the suspension.

Maintain the temperature strictly between 0 and 5 °C to ensure the stability of the resulting

diazonium salt.

Continue stirring for an additional 30-60 minutes at this temperature after the addition is

complete to ensure full conversion to the diazonium salt.

Iodination (Sandmeyer Reaction):

In a separate flask, prepare a concentrated aqueous solution of potassium iodide.

Slowly add the freshly prepared, cold diazonium salt solution to the potassium iodide

solution. Vigorous nitrogen gas evolution will be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

Work-up and Purification:
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Collect the precipitated solid product by vacuum filtration.

Wash the crude product thoroughly with cold deionized water to remove inorganic salts.

Further purification can be achieved by recrystallization from a suitable solvent system,

such as an ethanol/water mixture, to yield the final product as a light yellow crystalline

solid.

Synthesis Workflow

2-Amino-3-nitrobenzoic Acid Diazotization
(NaNO₂, HCl, 0-5°C)

Step 1 Intermediate Diazonium Salt Iodination
(KI)

Step 2 2-Iodo-3-nitrobenzoic Acid

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Iodo-3-nitrobenzoic acid.

Chemical Reactivity and Stability
The reactivity of 2-Iodo-3-nitrobenzoic acid is dictated by its three functional groups. The

compound is stable when stored under recommended conditions at room temperature.[1]

Carboxylic Acid Group: This group can undergo standard reactions such as esterification,

amidation, and conversion to an acyl halide. It is a deactivating, meta-directing group for

electrophilic aromatic substitution.[5][6][7]
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Iodo Group: The carbon-iodine bond is relatively weak, making the iodo group an excellent

leaving group in nucleophilic aromatic substitution and a key participant in various metal-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira).[1][5] This reactivity is

crucial for building more complex molecular frameworks.[1]

Nitro Group: As a strong electron-withdrawing group, the nitro group deactivates the

aromatic ring towards electrophilic substitution.[6][7] It can be reduced to an amino group,

providing a synthetic handle for further functionalization.

The combined electron-withdrawing effects of the nitro and carboxylic acid groups make the

aromatic ring electron-deficient and less susceptible to further electrophilic attack.[6][7]

Reactivity Profile

2-Iodo-3-nitrobenzoic Acid

Carboxylic Acid Reactions Iodo Group Reactions Nitro Group Reactions

Esterification Amidation Cross-Coupling
(e.g., Suzuki, Heck) Nucleophilic Substitution Reduction to Amine

Click to download full resolution via product page

Caption: Key reaction types for 2-Iodo-3-nitrobenzoic acid.
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Applications in Research and Development
2-Iodo-3-nitrobenzoic acid is not typically used as an end-product but rather as a crucial

intermediate in the synthesis of a wide range of target molecules across various industries.[1]

Pharmaceutical Development: It serves as a key building block in the synthesis of novel drug

candidates, particularly in the development of anti-inflammatory and analgesic drugs.[1] Its

structure is a precursor for creating more complex, biologically active molecules.[1]

Biochemical Research: The compound is utilized in studies related to enzyme inhibition. By

incorporating it into larger molecules, researchers can probe enzyme active sites and

develop new inhibitors for therapeutic applications.[1]

Agrochemicals and Dyes: Its versatile reactivity makes it a valuable intermediate in the

production of new agrochemicals and specialized dyes.[1]

Material Science: Researchers are exploring its use in the creation of novel polymers and

coatings that require specific chemical properties for advanced applications.[1]
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Core Application Areas
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Caption: Major applications of 2-Iodo-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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